(2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal
Description
The compound with the identifier “(2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal” is a chemical entity listed in the PubChem database
Properties
IUPAC Name |
(2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O2S/c16-9-11(13(17)12-7-4-8-18-12)15-14-10-5-2-1-3-6-10/h1-9,14H/b15-11+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXYDNXYTPGXDLJ-RVDMUPIBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NN=C(C=O)C(=O)C2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N/N=C(\C=O)/C(=O)C2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The preparation of (2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal involves several synthetic routes and reaction conditions. The industrial production methods typically include:
Synthetic Routes: The synthesis of (2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal often involves multi-step organic reactions, including the use of specific reagents and catalysts to achieve the desired chemical structure.
Reaction Conditions: The reaction conditions for synthesizing (2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal may include controlled temperature, pressure, and pH levels to ensure optimal yield and purity.
Industrial Production: Industrial production methods for (2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal may involve large-scale chemical reactors and purification processes to produce the compound in bulk quantities.
Chemical Reactions Analysis
(2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal undergoes various types of chemical reactions, including:
Oxidation: This compound can undergo oxidation reactions, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions of (2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal may involve reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: Substitution reactions can occur, where specific functional groups in (2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal are replaced by other groups using reagents like halogens or nucleophiles.
Common Reagents and Conditions: The common reagents and conditions used in these reactions include solvents like ethanol or dichloromethane, and catalysts such as palladium or platinum.
Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used, leading to various derivatives and analogs of (2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal.
Scientific Research Applications
(2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal has a wide range of scientific research applications, including:
Chemistry: In chemistry, (2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal is used as a reagent or intermediate in the synthesis of other complex molecules.
Biology: In biological research, this compound may be used to study cellular processes and biochemical pathways.
Industry: In industrial applications, (2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal may be used in the production of specialty chemicals, materials, and other products.
Mechanism of Action
The mechanism of action of (2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context in which (2E)-3-oxo-2-(phenylhydrazinylidene)-3-thiophen-2-ylpropanal is used.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
